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Introduction Samarium-144 (144Sm) is one of the five stable isotopes of samarium, with a
natural abundance of 3.08%.[1][2][3] As a proton-rich nuclide, often referred to as a p-nucleus,
144Sm cannot be synthesized through the slow (s) or rapid (r) neutron-capture processes that
form the majority of heavy elements.[4][5] Its origin is primarily attributed to the
photodisintegration of heavier seed nuclei in a high-temperature stellar environment, a process
known as the y-process (or p-process).[5][6] Consequently, 144Sm serves as a critical target for
nuclear reaction studies aimed at understanding the nucleosynthesis of p-nuclei and
constraining the astrophysical models that describe these processes. The study of proton and
alpha-particle capture reactions on #4Sm provides essential data, such as reaction cross-
sections and astrophysical S-factors, which are crucial inputs for these models.[7][8]

Key Applications and Reaction Studies

Samarium-144 is a valuable target for investigating several types of nuclear reactions,
primarily those relevant to the astrophysical p-process.

o Proton-Capture Reactions (p, y): The #4Sm(p, y)**°Eu reaction is studied to understand the
reaction flow in the p-process.[9][10] Cross-section measurements in the astrophysically
important energy regime, known as the Gamow window, are essential for calculating the
reaction rates in stellar environments.[8]
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e Alpha-Capture Reactions (a, y): The 1#4Sm(a, y)*8Gd reaction is another key process
investigated to refine p-process network calculations.[7][11] The cross-section of this
reaction is particularly sensitive to the a-nucleus optical model potential (AOMP) at low
energies, and experimental data are vital for constraining theoretical models.[6][12]

o Alpha-Neutron Reactions (a, n): The #4Sm(a, n)*#’Gd reaction is studied in conjunction with
(a, y) reactions to provide further constraints on the AOMP.[12][13] Comparing the
experimental cross-sections of both reaction channels allows for a more robust
determination of the potential.[12]

» Photodisintegration Reactions (y, n): While 1#4Sm is a product of photodisintegration,
studying the inverse reactions, such as #>Sm(y, n)44Sm, helps to understand the reaction
pathways.[14] Theoretical models like TALYS are often used to calculate the cross-sections
for these reactions.[14][15]

Data Presentation: Properties and Reaction Data

The following tables summarize key nuclear properties of 144Sm and a selection of
experimental data from various nuclear reaction studies.

Table 1: Nuclear Properties of Samarium-144

Property Value

Natural Abundance 3.08(4)%][16]
Mass Number (A) 144[16]

Atomic Number (2) 62[16]

Neutron Number (N) 82[16]

Isotopic Mass 143.91201(2) u[16]
Spin and Parity 0+[16]

| Stability | Stable[1][2] |

Table 2: Experimental Data Summary for the 144Sm(p, y)**°Eu Reaction
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Proton Energy Center-of-Mass . Astrophysical S-
Cross-Section (o)
(Lab) Energy (E_cm) factor (S)
. . 2.542 +1.152
2.6 - 6.8 MeV[8] 2.57 £ 0.13 MeV[8] Varies with energy

(x10°) MeV-b[8]

| 4.2 - 6.8 MeV[9][10] | Corresponds to To = 3 to 4[9][10] | Varies with energy | Not explicitly
stated |

Table 3: Experimental Data Summary for the 144Sm(a, y)*8Gd Reaction

Center-of-Mass Energy .
Alpha Beam Energy (Lab) E ) Cross-Section (o)
_cm

| 10.5 - 13.4 MeV[7][11] | 10.22 - 12.99 MeV[7] | Varies with energy |

Table 4: Experimental Data Summary for the 144Sm(a, n)*’Gd Reaction

Alpha Beam Energy (Lab) Cross-Section (o)

| 13 - 20 MeV (in 1 MeV steps)[12] | Varies with energy |

Table 5: Theoretical Cross-Section Data for Photodisintegration Reactions

Reaction Channel Energy Cross-Section (o) Source/Model
1455m(g, n)*44Sm 15.04 MeV 359.93 mb TALYS[14]
145Sm(g, n)#4Sm 20 MeV 54.14 mb TALYS[14]
146Sm(g, 2n)144Sm 17.1 MeV 97.37 mb TALYS[14]

| 146Sm(g, 2n)**4Sm | 20 MeV | 67 mb | TALYS[14] |

Experimental Protocols
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Detailed methodologies are crucial for reproducible and accurate measurements in nuclear
physics.

Protocol 1: *44Sm Target Preparation

The fabrication of thin, uniform, and pure isotopic targets is a critical first step for any nuclear

reaction experiment.

Objective: To prepare #4Sm targets with a thickness of 100-350 pg/cm? on a suitable backing

material.
Methods:
e Molecular Deposition:

o Materials: Enriched 1#4Sm20s3 powder (e.g., 67% enrichment), pure aluminum foil backing
(e.g., 25 pm thick).[9][10]

o Procedure: This electrochemical deposition technique involves creating a solution or
suspension of the target material and depositing it onto the backing foil under an electric
field. The thickness is controlled by the concentration and deposition time.

e Vacuum Evaporation (Electron Gun):
o Materials: Enriched #4Sm metal or oxide, aluminum or carbon backing foils.

o Procedure: The target material is heated in a high-vacuum chamber using an electron gun.
[17] The vaporized material then condenses onto the backing foil. To prevent oxidation, a
very thin capping layer (e.g., carbon or aluminum) can be applied in-situ.[17] Multiple
targets can be fabricated simultaneously in a single evaporation run.[17]

Target Characterization:

» Rutherford Backscattering Spectrometry (RBS): Used to measure the thickness and
uniformity of the prepared targets.[17]

e Energy Dispersive X-ray Spectroscopy (EDXS): Used to confirm the purity of the target and
check for unwanted impurities.[17]
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Workflow for 44Sm Target Preparation
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Caption: Workflow for 144Sm Target Preparation.

Protocol 2: *44Sm(p, y) Cross-Section Measurement via
Activation

This protocol describes a common method for measuring reaction cross-sections relevant to
astrophysics.

Objective: To measure the cross-section of the 144Sm(p, y)**°Eu reaction at a specific proton
energy.

Experimental Setup:

Accelerator: Provides a proton beam of desired energy (e.g., 2.6-6.8 MeV).[8]

Target: Enriched 1#4Sm target prepared as per Protocol 1.

Beam Monitoring: Copper foils placed before and after the samarium target to monitor the
beam flux via a well-known reaction like 63Cu(p,n)®3Zn.[9]

Detector: High-Purity Germanium (HPGe) detector for gamma-ray spectroscopy.[9][10]
Procedure:

o [rradiation:
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o The 1#4Sm target, sandwiched between copper foils, is placed in the beamline.

o For irradiating targets at multiple energies, a stacked foil technique can be used, where
aluminum foils act as degraders to reduce the proton energy for subsequent targets.[4]

o The target stack is irradiated with a proton beam of known energy and current (e.g., ~1
pA) for a duration determined by the half-life of the product nucleus (**°Eu, T1/2 =5.93
days).[4][9][10]

o Cooling: After irradiation, the target is allowed to "cool" for a period to let short-lived
interfering activities decay.

e Gamma-Ray Spectroscopy:

o The activated #4Sm target is placed in front of an HPGe detector to measure the gamma
rays emitted from the decay of the 14>Eu product nuclei.[9]

o The characteristic gamma rays of *>Eu are identified in the resulting energy spectrum.[4]
o Data Analysis:

o The number of *3Eu nuclei produced is calculated from the intensity of its characteristic
gamma-ray peaks, corrected for detector efficiency, gamma-ray intensity, and decay
during irradiation and cooling.

o The beam flux is determined from the activity of the monitor foils.

o The reaction cross-section (0) is then calculated using the formula that relates the number
of produced nuclei to the beam flux and the number of target atoms.
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Activation Method Experimental Workflow
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Caption: Activation Method Experimental Workflow.

Protocol 3: **Sm(a, y)**8Gd Cross-Section Measurement

This reaction often produces a long-lived residual nucleus, requiring a different detection
technique.

Objective: To measure the cross-section of the ***Sm(a, y)**8Gd reaction.

Procedure:
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e Irradiation: Similar to the (p, y) protocol, a 14*Sm target is irradiated with an alpha beam of a
specific energy (e.g., 10.5-13.4 MeV).[7][11]

 Activity Measurement: The residual nucleus, 1#8Gd, has a very long half-life (74.6 years) and
decays via alpha emission.[11] Standard gamma spectroscopy is not feasible.

o An activation method based on the off-line measurement of the alpha activity of 148Gd is
used.[7][11]

o Due to the long half-life and low activity, sensitive techniques are required. Etched track
detectors are often employed for this purpose, which can be exposed to the activated
target for an extended period to register the alpha particle tracks.[7]

o Data Analysis: The number of alpha tracks is counted and correlated to the total number of
148Gd nuclei produced. The cross-section is then calculated in a manner similar to the
activation method described above.

Role of #4Sm in the p-Process Network
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Caption: Role of 144Sm in the p-Process Network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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